Cas no 1596795-61-7 (ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate
• CAS No: 1596795-61-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6535077
• PubChem ID: 114486809
• Update Time: 2025-07-02

ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate
• EN300-1456175
• 1596795-61-7

• Inchi： 1S/C12H17NO3/c1-3-15-12(14)10-7-13-6-9(10)11-5-4-8(2)16-11/h4-5,9-10,13H,3,6-7H2,1-2H3
• InChI Key： TZHORAWWQZBRAF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1CNCC1C(=O)OCC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.5Ų

Additional information on ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate

Research Brief on Ethyl 4-(5-Methylfuran-2-yl)Pyrrolidine-3-Carboxylate (CAS: 1596795-61-7): Recent Advances and Applications

Ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate (CAS: 1596795-61-7) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a scaffold for novel therapeutic agents. This research brief provides an overview of the latest findings related to this compound, highlighting its significance in current research endeavors.

The compound's unique structural features, including the furan and pyrrolidine rings, make it a promising candidate for the development of bioactive molecules. Recent synthetic approaches have optimized the yield and purity of ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate, enabling more extensive pharmacological evaluations. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm its molecular structure and stereochemistry, ensuring its suitability for further studies.

In terms of biological activity, preliminary studies suggest that ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate exhibits moderate inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, it has shown affinity for targets such as the adenosine A2A receptor, which is a key player in Parkinson's disease pathology. These findings underscore its potential as a lead compound for the development of new therapeutic agents.

Moreover, recent computational studies have explored the compound's binding modes and interactions with various biological targets. Molecular docking and dynamics simulations have provided insights into its pharmacophore, which could guide the design of more potent derivatives. These in silico approaches complement experimental data, offering a comprehensive understanding of its mechanism of action.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research is addressing these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, ethyl 4-(5-methylfuran-2-yl)pyrrolidine-3-carboxylate (CAS: 1596795-61-7) represents a valuable scaffold in medicinal chemistry, with potential applications in treating various diseases. Ongoing research aims to elucidate its full therapeutic potential and overcome existing limitations. This brief highlights the importance of continued investigation into this compound and its derivatives, which may pave the way for innovative drug discoveries in the near future.